N-[2-(tert-butylthio)ethyl]-2-naphthalenesulfonamide

• IUPAC Name: N-(2-tert-butylsulfanylethyl)naphthalene-2-sulfonamide
• InChI: InChI=1S/C16H21NO2S2/c1-16(2,3)20-11-10-17-21(18,19)15-9-8-13-6-4-5-7-14(13)12-15/h4-9,12,17H,10-11H2,1-3H3
• InChI Key: CPQSIBCYTIFQNM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)SCCNS(=O)(=O)C1=CC2=CC=CC=C2C=C1
• Molecular Formula: C16H21NO2S2
• Molecular Weight: 323.5 g/mol

Description

N-[2-(tert-butylthio)ethyl]-2-naphthalenesulfonamide, also known as NBTS, is a chemical compound that has been widely used in scientific research for its unique properties and applications. This compound belongs to the class of sulfonamides and has been extensively studied for its potential use as a therapeutic agent in various diseases.

Mechanism of Action

N-[2-(tert-butylthio)ethyl]-2-naphthalenesulfonamide works by inhibiting the activity of carbonic anhydrase enzymes, which are involved in various physiological processes such as acid-base balance, respiration, and bone resorption. By inhibiting these enzymes, N-[2-(tert-butylthio)ethyl]-2-naphthalenesulfonamide can modulate various physiological processes and potentially treat diseases that are associated with their dysregulation.
Biochemical and Physiological Effects:
N-[2-(tert-butylthio)ethyl]-2-naphthalenesulfonamide has been shown to have various biochemical and physiological effects in different studies. It has been shown to inhibit the growth of cancer cells and induce apoptosis in vitro. N-[2-(tert-butylthio)ethyl]-2-naphthalenesulfonamide has also been shown to have anti-inflammatory effects by inhibiting the production of inflammatory cytokines. Additionally, N-[2-(tert-butylthio)ethyl]-2-naphthalenesulfonamide has been shown to have a protective effect on pancreatic beta-cells, which are responsible for insulin production.

Advantages and Limitations for Lab Experiments

N-[2-(tert-butylthio)ethyl]-2-naphthalenesulfonamide has several advantages for lab experiments, including its high solubility in water and its stability under physiological conditions. However, N-[2-(tert-butylthio)ethyl]-2-naphthalenesulfonamide has some limitations, including its potential toxicity at high concentrations and its limited availability.

Future Directions

There are several future directions for the use of N-[2-(tert-butylthio)ethyl]-2-naphthalenesulfonamide in scientific research. One potential direction is the development of N-[2-(tert-butylthio)ethyl]-2-naphthalenesulfonamide-based therapeutics for the treatment of cancer, diabetes, and inflammation. Another direction is the use of N-[2-(tert-butylthio)ethyl]-2-naphthalenesulfonamide as a tool compound in the study of carbonic anhydrase enzymes and their physiological functions. Additionally, the development of new synthesis methods for N-[2-(tert-butylthio)ethyl]-2-naphthalenesulfonamide and its derivatives could improve its availability and expand its potential applications.
Conclusion:
In conclusion, N-[2-(tert-butylthio)ethyl]-2-naphthalenesulfonamide is a unique chemical compound that has been extensively studied for its potential use as a therapeutic agent in various diseases. Its mechanism of action involves the inhibition of carbonic anhydrase enzymes, and it has several biochemical and physiological effects. N-[2-(tert-butylthio)ethyl]-2-naphthalenesulfonamide has advantages and limitations for lab experiments, and there are several future directions for its use in scientific research.

Scientific Research Applications

N-[2-(tert-butylthio)ethyl]-2-naphthalenesulfonamide has been used in various scientific research studies due to its unique properties and applications. It has been studied for its potential use as a therapeutic agent in diseases such as cancer, diabetes, and inflammation. N-[2-(tert-butylthio)ethyl]-2-naphthalenesulfonamide has also been used as a tool compound in biochemical and physiological studies.